t-butyl-[4-(2S)-oxiranylmethoxy-phenoxy]-diphenylsilane

• CAS RN: 391671-82-2
• Molecular Formula: C25H28O3Si
• Molecular Weight: 404.6 g/mol
• IUPAC Name: tert-butyl-[4-[[(2S)-oxiran-2-yl]methoxy]phenoxy]-diphenylsilane
• InChI: InChI=1S/C25H28O3Si/c1-25(2,3)29(23-10-6-4-7-11-23,24-12-8-5-9-13-24)28-21-16-14-20(15-17-21)26-18-22-19-27-22/h4-17,22H,18-19H2,1-3H3/t22-/m1/s1
• InChI Key: BSAVOFUYZFQQJZ-JOCHJYFZSA-N
• Isomeric SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC3=CC=C(C=C3)OC[C@@H]4CO4
• Canonical SMILES: CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC3=CC=C(C=C3)OCC4CO4

Description

T-butyl-[4-(2S)-oxiranylmethoxy-phenoxy]-diphenylsilane is a useful research compound. Its molecular formula is C25H28O3Si and its molecular weight is 404.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality t-butyl-[4-(2S)-oxiranylmethoxy-phenoxy]-diphenylsilane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about t-butyl-[4-(2S)-oxiranylmethoxy-phenoxy]-diphenylsilane including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

(4-Benzyloxy-phenoxy)-tert-butyl-diphenyl-silane (32.5 g, 67 mmol) was dissolved in ethanol. 10% Palladium on carbon (3.0 g) was added followed by cyclohexene (100 mL). The mixture was heated at reflux for 16 hours. The reaction was cooled to room temperature and filtered through Celite. The solvent was removed in vacuo to yield the title compound (22.0 g, 63 mmol).

Synthesis routes and methods II

Procedure details

To a solution of imidazole (12.97 g, 190 mmol) and 4-benzyloxy phenol (34.7 g, 173 mmol) in anhydrous dichloromethane (500 mL) was added drop-wise a solution of tert-butyldiphenylchlorosilane (50.0 g, 181 mmol) in dichloromethane (100 mL). The solution was stirred overnight at ambient temperature. The mixture was poured into water (500 mL) and the organic layer washed with saturated sodium hydrogen carbonate, water, brine and dried over anhydrous magnesium sulfate. The solution was filtered and the solvent evaporated to dryness. The solid was crystallized from diethyl ether to provide the title compound (68.9 g, 142 mmol).